Cas no 1251597-59-7 (N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1251597-59-7
• MF: C₂₃H₂₀FN₅O₃
• MW: 433.435008049011
• CID: 5396767
• Update Time: 2025-06-07

N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-Dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C23H20FN5O3/c1-31-17-10-9-15(20(12-17)32-2)14-26-23(30)21-22(16-6-5-11-25-13-16)29(28-27-21)19-8-4-3-7-18(19)24/h3-13H,14H2,1-2H3,(H,26,30)
• InChI Key： UZQAHKJNLXYPGJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C2=CC=CN=C2)=C(C(NCC2=CC=C(OC)C=C2OC)=O)N=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.30±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Research Brief on N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1251597-59-7)

N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1251597-59-7) is a novel triazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule features a unique structural scaffold combining a 1,2,3-triazole core with fluorophenyl and pyridinyl substituents, as well as a 2,4-dimethoxyphenylmethyl carboxamide moiety. Recent studies have explored its potential as a bioactive compound with promising pharmacological properties.

Recent research efforts have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro studies have demonstrated its ability to modulate specific protein-protein interactions, particularly those involving kinase signaling pathways. The presence of the fluorophenyl group is believed to enhance binding affinity to target proteins, while the pyridinyl moiety contributes to improved solubility and pharmacokinetic properties. Preliminary data suggest that this compound may exhibit selective inhibition against certain disease-relevant targets, though further validation is required.

Synthetic approaches to N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide have been optimized in recent publications. The most efficient route involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) between appropriately functionalized precursors, followed by carboxamide formation. Researchers have reported yields exceeding 75% for the final step, with excellent purity profiles suitable for biological evaluation. Structural characterization by NMR and mass spectrometry has confirmed the identity of the compound, with X-ray crystallography providing detailed insights into its three-dimensional conformation.

Pharmacological evaluation of this compound has revealed interesting activity profiles. In cellular assays, it has shown moderate to strong inhibition of specific inflammatory markers at micromolar concentrations. The compound's ability to cross cell membranes has been confirmed through fluorescence labeling studies, with particular accumulation observed in certain subcellular compartments. These findings suggest potential applications in inflammatory diseases, though comprehensive toxicology studies are still pending.

Structure-activity relationship (SAR) studies have identified key modifications that can enhance the compound's biological activity. The 2,4-dimethoxyphenylmethyl group appears crucial for target engagement, while modifications to the fluorophenyl moiety significantly impact selectivity. Recent computational modeling has provided molecular docking predictions that align well with experimental binding data, offering opportunities for rational design of more potent analogs.

Future research directions for this compound include detailed mechanism-of-action studies, optimization of pharmacokinetic properties, and evaluation in relevant disease models. The current data position N-[(2,4-dimethoxyphenyl)methyl]-1-(2-fluorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide as a promising lead compound worthy of further investigation in drug discovery programs targeting specific pathological pathways.